Cas no 2228716-45-6 (1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228716-45-6
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• CID: 6162328
• PubChem ID: 165970410
• Update Time: 2025-10-29

1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine
• EN300-1970155
• 2228716-45-6
• [1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C10H9BrF3N/c11-8-2-1-6(12)3-7(8)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
• InChI Key： VNHIMKIUOQCCLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(CN)CC1(F)F)F

Computed Properties

• Exact Mass: 278.98705g/mol
• Monoisotopic Mass: 278.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228716-45-6)

The compound 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228716-45-6) is a fluorinated cyclopropyl derivative with a unique structural framework. Its molecular formula, C₁₀H₈BrF₃N, highlights the presence of bromo and fluoro substituents, which are critical for its chemical reactivity and potential applications. This compound has garnered attention in pharmaceutical and agrochemical research due to its difluorocyclopropyl moiety, a feature known to enhance metabolic stability and bioavailability in drug design.

In recent years, the demand for fluorinated organic compounds has surged, driven by their utility in medicinal chemistry and material science. Researchers are particularly interested in how the 2,2-difluorocyclopropyl group influences the compound's interactions with biological targets. The bromo-fluorophenyl segment further adds to its versatility, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in constructing complex molecules.

The synthesis of 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine typically involves multi-step organic transformations, including halogenation, cyclopropanation, and amination. These processes are optimized to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

One of the most searched questions in AI-driven drug discovery platforms is: "How do fluorinated cyclopropanes improve drug potency?" This compound serves as a case study, demonstrating how the difluorocyclopropyl group can reduce metabolic degradation while maintaining target affinity. Such insights are invaluable for designing next-generation therapeutics, especially in oncology and CNS disorders, where fluorine substitution is a common strategy.

From an SEO perspective, keywords like "fluorinated cyclopropylamine synthesis", "bromo-fluorophenyl derivatives", and "CAS 2228716-45-6 applications" are frequently queried by chemists and researchers. These terms reflect the growing interest in structure-activity relationships (SAR) and small-molecule optimization. By integrating these keywords naturally, this article aims to address both academic and industrial audiences seeking detailed information on this compound.

Environmental and regulatory considerations are also critical. While 1-(2-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine is not classified as hazardous, its handling requires standard laboratory precautions. Disposal protocols must adhere to local guidelines to minimize ecological impact—a topic increasingly relevant in green chemistry discussions.

In conclusion, CAS No. 2228716-45-6 represents a promising scaffold for innovative research. Its combination of halogenated aryl and fluorinated cyclopropyl groups offers a rich platform for exploring new chemical space. As AI-assisted molecular design evolves, compounds like this will likely play a pivotal role in accelerating the discovery of bioactive molecules with enhanced properties.